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Compound of Interest

Compound Name: Red 15

Cat. No.: B1170414

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) regarding the impact of pH on the dyeing performance of C.I. Basic Red 15.

Frequently Asked Questions (FAQS)

Q1: What is the optimal pH range for dyeing with C.I. Basic Red 15?

For dyeing acrylic fibers, C.I. Basic Red 15, a cationic dye, performs optimally within a slightly
acidic environment. The recommended pH range is generally between 2 and 6.[1][2] More
specifically, a pH of 4 to 5.5 is often cited as ideal for achieving vibrant, level shades and
consistent results.[3]

Q2: How does pH affect the interaction between Basic Red 15 and acrylic fibers?

The dyeing mechanism of Basic Red 15 on acrylic fibers is primarily based on an electrostatic
attraction. The cationic (positively charged) dye molecules form ionic bonds with the anionic
(negatively charged) sites on the acrylic fibers.[1] The pH of the dye bath is a critical factor in
controlling this interaction. An acidic pH helps to control the ionization of the acidic groups in
the acrylic fiber, which in turn moderates the rate of dye uptake.[4]

Q3: What happens if the pH of the dye bath is too low?
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A pH below 4.5 may lead to several issues, including dye precipitation, poor solubility of the
dye, and streaky or uneven dyeing results.[3]

Q4: What are the consequences of a dye bath pH that is too high?

If the pH is too high (e.g., above 6.0), the attraction between the dye and the fiber is reduced.
This can result in paler shades and poor dye exhaustion from the bath.[3]

Q5: How can | control the pH of the dye bath?

To maintain a stable pH throughout the dyeing process, it is recommended to use a buffer
system. A common and effective buffer for dyeing with cationic dyes is a combination of acetic
acid and sodium acetate.[4] Formic acid can also be used to adjust and maintain the acidity of
the dye bath.[3]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Uneven Dyeing (Streaks,

Patchiness)

pH Imbalance: The pH of the
dye bath may be outside the
optimal range, leading to a
rapid and uncontrolled uptake
of the dye. An incorrect pH is a
common reason for dyeing

faults.

Ensure the dye bath pH is
stable and within the
recommended 4.0-5.5 range
using an acetic acid-sodium
acetate buffer. For lighter
shades, a slightly lower pH
may be beneficial, while for
darker shades, a pH towards
the higher end of the optimal

range can be used.[4]

Pale or Weak Shades

High pH: A pH above 6.0 can
decrease the affinity between
the cationic dye and the
anionic sites on the acrylic
fiber, resulting in poor dye

uptake.

Lower the pH of the dye bath
to the optimal 4.0-5.5 range to
enhance the electrostatic
attraction between the dye and
the fiber.

Dye Precipitation or Poor
Solubility

Low pH: A pH below 4.0 can
sometimes cause the dye to
become unstable and

precipitate out of the solution.

Adjust the pH to be within the
recommended 4.0-5.5 range.
Ensure the dye is fully
dissolved before adding it to
the dye bath.

Poor Wash Fastness

Incorrect pH during dyeing:
While Basic Red 15 generally
has good fastness properties,
improper pH can affect the

stability of the dye-fiber bond.

Maintain the dye bath pH
within the optimal range to
ensure strong ionic bond
formation. Proper after-
treatment, including rinsing

and soaping, is also crucial.

Inconsistent Color Between

Batches

pH Variation: Fluctuations in
the pH of the water supply or
inconsistent addition of acid
can lead to batch-to-batch

color variations.

Standardize the water source
and use a reliable buffer
system to maintain a
consistent pH for every dyeing.

Regularly calibrate pH meters.
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Data Presentation
Impact of pH on Color Strength (K/S) of Basic Dyes on
Acrylic Fiber

While specific data for C.I. Basic Red 15 is limited in publicly available literature, the following
table illustrates the general trend observed for similar cationic red dyes on acrylic fibers. The
color strength (K/S) is a measure of the dye uptake by the fabric.

pH of Dye Bath Relative Color Strength (K/S) Observations
Gradual increase in color
3.5 Moderate )
strength as pH rises.[5]
Within the optimal range for
4.0 Good
good dye uptake.
Often cited as the pH for
5.0 Excellent achieving the highest color
strength.[6]
Still provides good results, but
6.0 Good may be slightly lower than pH
5.0.
A slight increase in K/S has
7.0 Moderate been observed up to pH 7 in

some studies.[5]

Note: The K/S values are relative and intended to show the trend. Actual values will depend on

specific experimental conditions.

General Fastness Properties of C.I. Basic Red 15

The following table provides general fastness ratings for C.I. Basic Red 15 when dyed on
acrylic fiber under optimal pH conditions. The ratings are based on a scale of 1to 5 (or 1to 8
for light fastness), where a higher number indicates better fastness.
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Fastness Property ISO Standard Rating AATCC Standard Rating
Light Fastness 4 5-6

Perspiration Fastness (Fading)  4-5 5

Perspiration Fastness . .

(Staining)

Ironing Fastness (Fading) 4-5 5

Ironing Fastness (Staining) 5 5

Soaping (Fading) 4-5

Soaping (Staining) 5

Source: Based on data from multiple supplier technical sheets.[7]

Experimental Protocols

Standard Protocol for Dyeing Acrylic Fabric with C.I.
Basic Red 15

This protocol outlines a standard laboratory procedure for dyeing acrylic fabric to investigate
the effect of pH.

1. Materials and Equipment:

C.l. Basic Red 15 dye powder

Scoured and bleached acrylic fabric

Acetic acid (glacial)

Sodium acetate

Distilled water

Laboratory dyeing machine (e.g., water bath with shaker, beaker dyeing machine)
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pH meter
Spectrophotometer for color measurement
Beakers, graduated cylinders, and pipettes
. Dyebath Preparation:
Prepare a stock solution of Basic Red 15 (e.g., 1 g/L in distilled water).

For each experiment, prepare a series of dye baths with varying pH values (e.g., 3, 4, 5, 6,
7).

Set the liquor-to-goods ratio (LR) to 40:1. For a 5g fabric sample, the total volume will be 200
mL.

To each 200 mL dye bath, add the required amount of dye stock solution to achieve the
desired shade percentage (e.g., 1% on weight of fabric, owf).

Add a leveling agent if required (e.g., 1 g/L).

Adjust the pH of each dye bath using a freshly prepared acetic acid/sodium acetate buffer
solution. Calibrate the pH meter before use.

. Dyeing Procedure:

Introduce the pre-wetted acrylic fabric samples into their respective dye baths at room
temperature.

Raise the temperature of the dye baths to 60°C and hold for 15 minutes.
Increase the temperature to 95-100°C at a rate of 1.5°C per minute.
Maintain the dyeing at 95-100°C for 60 minutes, ensuring constant agitation.
Cool the dye baths down to 60°C.

Remove the fabric samples and rinse thoroughly with cold water.
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4. After-treatment:

e Perform a soaping wash in a solution containing 2 g/L of a non-ionic detergent at 60°C for 15
minutes.

* Rinse the samples with warm water and then cold water until the water runs clear.
o Allow the samples to air dry.

5. Evaluation:

o Measure the color strength (K/S) of the dried samples using a spectrophotometer.

e Conduct wash fastness and light fastness tests according to standard ISO or AATCC
methods.

Mandatory Visualization
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Caption: Experimental workflow for dyeing acrylic fibers with C.l1. Basic Red 15.
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Caption: Logical relationship between dye bath pH and dyeing outcomes for Basic Red 15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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